Cas no 825629-34-3 (3-Tricosanone, 1-phenyl-)

• Product Name: 3-Tricosanone, 1-phenyl-
• CAS No: 825629-34-3
• MF: C₂₉H₅₀O
• MW: 414.706709384918
• CID: 688359
• PubChem ID: 71418129
• Update Time: 2025-04-19

3-Tricosanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Tricosanone, 1-phenyl-
• 1-phenyltricosan-3-one
• 825629-34-3
• DTXSID20837456

• Inchi： 1S/C29H50O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-29(30)27-26-28-23-20-19-21-24-28/h19-21,23-24H,2-18,22,25-27H2,1H3
• InChI Key： LIZGENYPQRZBNR-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 414.386166214g/mol
• Monoisotopic Mass: 414.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 17.1Ų